Cas no 7468-75-9 (1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol;bromide)

1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol;bromide structure
7468-75-9 structure
Product Name:1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol;bromide
CAS No:7468-75-9
MF:C13H20BrNO
MW:286.208003044128
CID:979857
PubChem ID:24200628
Update Time:2025-04-19

1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol;bromide Chemical and Physical Properties

Names and Identifiers

    • 1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol,bromide
    • 1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol
    • bromide
    • NSC-400185
    • 7468-75-9
    • 4-Hydroxy-1,1-dimethyl-3-phenylpiperidin-1-ium bromide
    • NSC400185
    • DTXSID20639391
    • 1,1-Dimethyl-3-phenyl-3,4,5,6-tetrahydro-2h-pyridin-4-ol
    • DS-008163
    • 1,1-dimethyl-3-phenylpiperidin-1-ium-4-ol;bromide
    • Inchi: 1S/C13H20NO.BrH/c1-14(2)9-8-13(15)12(10-14)11-6-4-3-5-7-11;/h3-7,12-13,15H,8-10H2,1-2H3;1H/q+1;/p-1
    • InChI Key: XQBCUROUYTUHMU-UHFFFAOYSA-M
    • SMILES: [Br-].OC1CC[N+](C)(C)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.1546
  • Monoisotopic Mass: 285.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • PSA: 20.23
  • LogP: -1.42600
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